Cas no 2138426-81-8 (({7-Azabicyclo[2.2.1]heptan-1-yl}methyl)(ethyl)methylamine)

• Product Name: ({7-Azabicyclo[2.2.1]heptan-1-yl}methyl)(ethyl)methylamine
• CAS No: 2138426-81-8
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 6232085
• PubChem ID: 165450621
• Update Time: 2025-10-18

({7-Azabicyclo[2.2.1]heptan-1-yl}methyl)(ethyl)methylamine Chemical and Physical Properties

Names and Identifiers

• ({7-azabicyclo[2.2.1]heptan-1-yl}methyl)(ethyl)methylamine
• 2138426-81-8
• EN300-714081
• ({7-Azabicyclo[2.2.1]heptan-1-yl}methyl)(ethyl)methylamine

• Inchi： 1S/C10H20N2/c1-3-12(2)8-10-6-4-9(11-10)5-7-10/h9,11H,3-8H2,1-2H3
• InChI Key： NMMROPBEYOKIGE-UHFFFAOYSA-N
• SMILES： N1C2CCC1(CN(C)CC)CC2

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3Ų

Additional information on ({7-Azabicyclo[2.2.1]heptan-1-yl}methyl)(ethyl)methylamine

Professional Introduction to Compound with CAS No. 2138426-81-8 and Product Name ({7-Azabicyclo[2.2.1]heptan-1-yl}methyl)(ethyl)methylamine)

The compound with the CAS number 2138426-81-8 and the product name ({7-Azabicyclo[2.2.1]heptan-1-yl}methyl)(ethyl)methylamine represents a fascinating molecule in the realm of chemical and pharmaceutical research. This introduction delves into the structural, functional, and potential applications of this compound, highlighting its relevance in contemporary scientific studies.

The molecular structure of this compound is characterized by a unique bicyclic framework, specifically a 7-Azabicyclo[2.2.1]heptan-1-yl moiety, which is a key feature contributing to its distinct chemical properties. This bicyclic system is fused with an amine group, making it a valuable candidate for further exploration in medicinal chemistry. The presence of multiple substituents, including an ethyl and a methyl group, further enhances its complexity and potential reactivity.

In recent years, there has been growing interest in the development of novel scaffolds that can serve as starting points for drug discovery. The bicyclic structure of this compound offers several advantages, such as enhanced metabolic stability and improved binding affinity to biological targets. These attributes make it an attractive candidate for further investigation in the design of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the field of neuropharmacology. The unique structural features of ({7-Azabicyclo[2.2.1]heptan-1-yl}methyl)(ethyl)methylamine suggest that it may interact with various neurotransmitter receptors, potentially leading to the development of new treatments for neurological disorders. Current research is focused on understanding the compound's interactions with receptors such as serotonin and dopamine, which are known to be involved in mood regulation and cognitive function.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern chemical synthesis. The construction of the bicyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired molecular architecture.

Evaluation of the pharmacological properties of this compound has been a cornerstone of recent studies. In vitro assays have demonstrated promising results regarding its ability to modulate receptor activity. These findings are particularly intriguing given the increasing demand for alternative treatments for conditions like depression and schizophrenia. The compound's potential to interact with multiple targets makes it a versatile tool for pharmacological exploration.

The safety profile of any pharmaceutical candidate is paramount, and extensive toxicological studies are essential before moving into clinical trials. Preliminary toxicology assessments have shown that CAS No. 2138426-81-8 exhibits low toxicity at tested doses, suggesting its potential as a safe candidate for further development. However, comprehensive safety evaluations are still ongoing to ensure its suitability for therapeutic use.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of this compound with various biological targets. These simulations provide valuable insights into how the molecule interacts with its intended targets at a molecular level, guiding further optimization efforts.

The future prospects for this compound are promising, with several research groups actively exploring its potential applications in different therapeutic areas. Ongoing studies aim to refine its chemical structure to enhance its pharmacological properties while maintaining safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process.

In conclusion, the compound with CAS number 2138426-81-8 and product name ({7-Azabicyclo[2.2.1]heptan-1-yl}methyl)(ethyl)methylamine represents a significant advancement in chemical and pharmaceutical research. Its unique structural features, coupled with promising pharmacological properties, make it a valuable candidate for further exploration in drug discovery.